Cas no 2229494-79-3 (3-(4-methylpyridin-2-yl)azetidin-3-ol)

• Product Name: 3-(4-methylpyridin-2-yl)azetidin-3-ol
• CAS No: 2229494-79-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5943646
• PubChem ID: 165653816
• Update Time: 2025-05-23

3-(4-methylpyridin-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyridin-2-yl)azetidin-3-ol
• 2229494-79-3
• EN300-1818081

• Inchi： 1S/C9H12N2O/c1-7-2-3-11-8(4-7)9(12)5-10-6-9/h2-4,10,12H,5-6H2,1H3
• InChI Key： ZKUYHWGOSNQQLE-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C)C=CN=2)CNC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(4-methylpyridin-2-yl)azetidin-3-ol

Introduction to 3-(4-methylpyridin-2-yl)azetidin-3-ol (CAS No: 2229494-79-3)

3-(4-methylpyridin-2-yl)azetidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229494-79-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The molecule consists of an azetidine ring substituted with a 4-methylpyridine moiety, which contributes to its distinctive chemical properties and reactivity.

The azetidine ring is a five-membered saturated nitrogen-containing heterocycle, known for its flexibility and ability to participate in various chemical transformations. The presence of the 4-methylpyridine group at the 2-position of the azetidine ring introduces a region of electron-rich nitrogen, which can engage in hydrogen bonding and coordinate with metal ions, making it a valuable scaffold for drug design. This structural motif has been explored in the development of novel therapeutic agents, particularly in the areas of infectious diseases and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(4-methylpyridin-2-yl)azetidin-3-ol as a versatile intermediate. Researchers have leveraged its structural features to develop inhibitors targeting bacterial enzymes and viral proteases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain proteases involved in bacterial pathogenesis, suggesting their potential as antimicrobial agents. Additionally, modifications to the 4-methylpyridine moiety have been investigated to enhance binding affinity and selectivity for specific biological targets.

The synthesis of 3-(4-methylpyridin-2-yl)azetidin-3-ol involves multi-step organic reactions, often starting from readily available precursors such as 2-aminoazetidine and 4-methylpyridine derivatives. The introduction of the 4-methylpyridine group typically employs nucleophilic substitution or condensation reactions, followed by functional group transformations to achieve the desired azetidine core. The synthesis route must be optimized to ensure high yield and purity, as impurities can significantly affect biological activity and pharmacokinetic properties.

In terms of biological activity, preliminary studies on 3-(4-methylpyridin-2-yl)azetidin-3-ol have revealed promising results in vitro. The compound has shown potential as an inhibitor of certain enzymes associated with inflammation and oxidative stress, making it a candidate for treating chronic inflammatory diseases. Furthermore, its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions has been exploited in designing molecules with enhanced pharmacological properties.

The pharmacokinetic profile of 3-(4-methylpyridin-2-yl)azetidin-3-ol is another critical aspect that has been examined. Researchers have investigated its solubility, stability, and metabolic pathways to assess its suitability for therapeutic applications. The presence of the 4-methylpyridine group influences its solubility in both aqueous and lipid environments, which is crucial for drug delivery systems. Additionally, understanding its metabolic fate helps in predicting potential side effects and optimizing dosing regimens.

Recent publications have also explored the use of computational methods to model the interactions between 3-(4-methylpyridin-2-yl)azetidin-3-ol and biological targets. Molecular docking studies have provided insights into how this compound binds to its intended receptors or enzymes, offering a rational basis for structure-based drug design. These computational approaches complement experimental efforts by predicting binding affinities and identifying key interaction residues.

The future directions for research on 3-(4-methylpyridin-2-yl)azetidin-3-ol include further exploration of its pharmacological properties and development of novel derivatives with improved efficacy and reduced toxicity. Combination therapies involving this compound with other bioactive molecules are also being investigated to enhance therapeutic outcomes. As our understanding of biological pathways continues to expand, compounds like 3-(4-methylpyridin-2-yl)azetidin-3-ol are likely to play a pivotal role in addressing complex diseases.

In conclusion, 3-(4-methylpyridin-2-yl)azetidin-3-ol (CAS No: 2229494-79-3) represents a promising scaffold in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational drug design, position it as a valuable asset in the quest for novel treatments. Continued research into this compound will likely yield groundbreaking discoveries in medicine and biotechnology.